Cas no 1332-37-2 (Iron(III) oxide)
Iron(III) oxide, also known as ferric oxide (Fe₂O₃), is an inorganic compound widely used in industrial and scientific applications due to its stability, high purity, and versatile properties. It exists in several polymorphs, including hematite (α-Fe₂O₃) and maghemite (γ-Fe₂O₃), each with distinct structural and magnetic characteristics. Key advantages include its role as a pigment (red iron oxide), a catalyst in chemical reactions, and a raw material in steel production. Its high thermal stability and corrosion resistance make it suitable for coatings, ceramics, and magnetic storage media. Additionally, its non-toxic nature allows for use in biomedical and environmental applications, such as water treatment and drug delivery systems.
Iron(III) oxide structure
Product Name:Iron(III) oxide
CAS No:1332-37-2
MF:Fe2O3
MW:159.688202857971
CID:41274
Update Time:2025-06-29
Iron(III) oxide Chemical and Physical Properties
Names and Identifiers
-
- Iron(III) oxide
- Ferric oxide
- Iron (III) Oxide Anhydrous
- diiron trioxide
- E 172
- Iron (III) oxide - calcined
- Ironoxide anhydrous
- Ironoxideredbrownpowder
- Iron oxide - precipitated
- Ferric oxide,medicinal
- Ferric oxide for ferrite
- Iron (III) oxide, red
- Hematite
- Iron oxide
- IRON OXIDE RED
- C.I.P. R.101
- C.I. PIGMENT RED 101
- Blood stone
- Haematite
- Iron ore
- Iron, specular
- Miox
- Oligist
- Raphisiderite
- Red Iron ORE
- Specularite
- AM 125
- AX 1000
- Ancor FR
- Ancor FY
- Auvico AX 1000
- BUS
- EP-A 0014382
- Ferroxon 422
- Ferroxon 430
- Ferroxon 510
- Gastromark
- JC-CPW
- KN-O
- Lautamasse
- Luxmasse
- MAP 514
- MIO 2F
- MIO 4
- Fe2O3
- NAT
- RNF3
- RING3
- MIO-KS
- NYB 40
- Iron oxide red H130
- Iron Oxide Blue
- Nano iron oxide used in Ink
-
- Inchi： 1S/2Fe.3O/q2*+3;3*-2
- InChI Key： LIKBJVNGSGBSGK-UHFFFAOYSA-N
- SMILES： [Fe+3].[Fe+3].[O-2].[O-2].[O-2]
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: 酸水溶液（微溶）
- Vapor Pressure: No data available
Iron(III) oxide Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Iron(III) oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59545-500g |
Iron oxide |
1332-37-2 | 99.95%，1um | 500g |
¥2908.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59545-1g |
Iron oxide |
1332-37-2 | 99.95%，1um | 1g |
¥38.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59545-25g |
Iron oxide |
1332-37-2 | 99.95%，1um | 25g |
¥368.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59545-5g |
Iron oxide |
1332-37-2 | 99.95%，1um | 5g |
¥98.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59545-100g |
Iron oxide |
1332-37-2 | 100g |
¥1108.0 | 2021-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I857137-500g |
Iron oxide |
1332-37-2 | 99.95%,1um | 500g |
2,268.00 | 2021-05-17 | |
| Aaron | AR00IL2O-1g |
Iron oxide |
1332-37-2 | 99% | 1g |
$11.00 | 2025-02-10 | |
| Aaron | AR00IL2O-5g |
Iron oxide |
1332-37-2 | 99% | 5g |
$23.00 | 2025-02-10 | |
| Aaron | AR00IL2O-25g |
Iron oxide |
1332-37-2 | 99% | 25g |
$57.00 | 2025-02-10 | |
| Aaron | AR00IL2O-100g |
Iron oxide |
1332-37-2 | 99% | 100g |
$135.00 | 2025-02-10 |
Iron(III) oxide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1332-37-2)Iron oxide
Order Number:LE5288;LE9988;LE27012480
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1332-37-2)Iron oxide
Order Number:sfd6811
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Iron(III) oxide Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
1332-37-2 (Iron(III) oxide) Related Products
- 1345-25-1(Iron(II) oxide)
- 59834-83-2(IRON(3+), OXO-)
- 12434-84-3(Iron(1+), oxo- (9CI))
- 160300-82-3(Iron oxide (Fe2O2))
- 73133-33-2(Iron(2+), oxo-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1332-37-2)Iron oxide
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:1332-37-2)Iron oxide
Purity:99.9%
Quantity:200kg
Price ($):Inquiry